Cas no 1073339-06-6 (3-iodo-5-(trifluoromethyl)phenol)

• Product Name: 3-iodo-5-(trifluoromethyl)phenol
• CAS No: 1073339-06-6
• MF: C₇H₄F₃IO
• MW: 288.005744934082
• CID: 1189494
• PubChem ID: 19773144
• Update Time: 2025-10-12

3-iodo-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-(trifluoromethyl)phenol
• 1073339-06-6
• MB11875
• Z1269221455
• G75466
• SCHEMBL9598566
• DB-136712
• EN300-1929805

• Inchi： 1S/C7H4F3IO/c8-7(9,10)4-1-5(11)3-6(12)2-4/h1-3,12H
• InChI Key： IRYVCYRTDUSRLC-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 287.92590g/mol
• Monoisotopic Mass: 287.92590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-iodo-5-(trifluoromethyl)phenol

3-Iodo-5-(Trifluoromethyl)phenol (CAS No. 1073339-06-6): An Overview of Its Properties, Applications, and Recent Research

3-Iodo-5-(trifluoromethyl)phenol (CAS No. 1073339-06-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes an iodine atom and a trifluoromethyl group attached to a phenolic ring. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The molecular formula of 3-iodo-5-(trifluoromethyl)phenol is C₈H₅F₃IO, and its molecular weight is approximately 281.02 g/mol. The presence of the iodine atom and the trifluoromethyl group significantly influences the compound's reactivity, solubility, and biological activity. These properties make it a valuable intermediate in various synthetic pathways and a candidate for drug development.

In terms of physical properties, 3-iodo-5-(trifluoromethyl)phenol is a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. The compound's melting point is around 125-127°C, and it has a boiling point of approximately 240°C at atmospheric pressure.

The chemical stability of 3-iodo-5-(trifluoromethyl)phenol is generally good under standard laboratory conditions. However, it can undergo various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and redox reactions. These reactions are often exploited in synthetic chemistry to generate more complex molecules with desired functionalities.

One of the key areas where 3-iodo-5-(trifluoromethyl)phenol has shown significant promise is in pharmaceutical research. The presence of the trifluoromethyl group can enhance the lipophilicity and metabolic stability of drug candidates, while the iodine atom can serve as a handle for further functionalization or radiolabeling. Recent studies have explored the use of this compound as a starting material for the synthesis of novel anticancer agents, antiviral drugs, and other therapeutic compounds.

A notable example of its application in drug development is its use as an intermediate in the synthesis of tyrosine kinase inhibitors. Tyrosine kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in various cancers. Compounds derived from 3-iodo-5-(trifluoromethyl)phenol have shown promising activity against specific tyrosine kinases, making them potential candidates for targeted cancer therapy.

In addition to its pharmaceutical applications, 3-iodo-5-(trifluoromethyl)phenol has also been investigated for its biological activity. Studies have demonstrated that this compound exhibits moderate to strong inhibitory effects on certain enzymes and receptors. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme involved in inflammation and pain signaling. This property makes it a potential lead compound for the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The environmental impact of 3-iodo-5-(trifluoromethyl)phenol is another important consideration. While it is not classified as a hazardous substance under current regulations, its release into the environment should be carefully managed to avoid potential ecological impacts. Research into the biodegradability and environmental fate of this compound is ongoing to ensure its safe use in industrial and pharmaceutical applications.

In conclusion, 3-iodo-5-(trifluoromethyl)phenol (CAS No. 1073339-06-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural features make it an attractive starting material for synthetic chemistry and drug development. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in the scientific community.